4-sec-butyl-N-[1-(2-methylbenzyl)-1H-pyrazol-4-yl]benzenesulfonamide

• IUPAC Name: 4-butan-2-yl-N-[1-[(2-methylphenyl)methyl]pyrazol-4-yl]benzenesulfonamide
• InChI: InChI=1S/C21H25N3O2S/c1-4-16(2)18-9-11-21(12-10-18)27(25,26)23-20-13-22-24(15-20)14-19-8-6-5-7-17(19)3/h5-13,15-16,23H,4,14H2,1-3H3
• InChI Key: WYQBSZUHYQDTME-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)S(=O)(=O)NC2=CN(N=C2)CC3=CC=CC=C3C
• Molecular Formula: C21H25N3O2S
• Molecular Weight: 383.5 g/mol

Description

4-sec-butyl-N-[1-(2-methylbenzyl)-1H-pyrazol-4-yl]benzenesulfonamide, also known as BAY 41-2272, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound was first synthesized in 2003 and has since been used in a variety of studies to investigate its mechanism of action and potential therapeutic benefits.

Mechanism of Action

The mechanism of action of 4-sec-butyl-N-[1-(2-methylbenzyl)-1H-pyrazol-4-yl]benzenesulfonamide 41-2272 involves the activation of the enzyme soluble guanylate cyclase (sGC), which leads to the production of cyclic guanosine monophosphate (cGMP). This molecule then activates protein kinase G (PKG), which leads to the relaxation of smooth muscle cells and the dilation of blood vessels.
Biochemical and Physiological Effects:
This compound 41-2272 has been shown to have a number of biochemical and physiological effects, including vasodilation, anti-inflammatory effects, and anti-proliferative effects. This compound has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-sec-butyl-N-[1-(2-methylbenzyl)-1H-pyrazol-4-yl]benzenesulfonamide 41-2272 in lab experiments is that it is a highly specific activator of sGC, which allows for precise control over its effects. However, one limitation is that this compound can be difficult to synthesize and may not be readily available in large quantities.

Future Directions

There are a number of potential future directions for research involving 4-sec-butyl-N-[1-(2-methylbenzyl)-1H-pyrazol-4-yl]benzenesulfonamide 41-2272. One area of interest is the potential use of this compound in the treatment of pulmonary hypertension and other cardiovascular conditions. Additionally, further research is needed to fully understand the anti-inflammatory and anti-proliferative effects of this compound 41-2272 and its potential applications in the treatment of inflammatory diseases and cancer. Finally, there is also potential for research into the neuroprotective effects of this compound and its potential applications in the treatment of neurodegenerative diseases.

Scientific Research Applications

4-sec-butyl-N-[1-(2-methylbenzyl)-1H-pyrazol-4-yl]benzenesulfonamide 41-2272 has been used in a variety of scientific research studies, particularly in the fields of cardiovascular and pulmonary research. This compound has been shown to have vasodilatory effects, which makes it a potential candidate for the treatment of pulmonary hypertension and other cardiovascular conditions. Additionally, this compound 41-2272 has been shown to have anti-inflammatory effects, which could be beneficial in the treatment of inflammatory diseases such as asthma.